Cas no 920-99-0 (2-Propenoic acid, 2-(chloromethyl)-)

• Product name: 2-Propenoic acid, 2-(chloromethyl)-
• CAS No: 920-99-0
• MF: C₄H₅ClO₂
• MW: 120.53430056572
• CID: 754858
• PubChem ID: 18618621

2-Propenoic acid, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(chloromethyl)-
• 2-(chloromethyl)prop-2-enoic acid
• 2-(Chloromethyl)prop-2-enoato
• 920-99-0
• AKOS006375857
• SCHEMBL163575
• DTXSID80595181
• b-chloromethacrylic acid

• Inchi： InChI=1S/C4H5ClO2/c1-3(2-5)4(6)7/h1-2H2,(H,6,7)
• InChI Key： AMNGVFRKAFUEHP-UHFFFAOYSA-N
• SMILES： C=C(CCl)C(=O)O

Computed Properties

• Exact Mass: 119.9978071g/mol
• Monoisotopic Mass: 119.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids